Cas no 99878-79-2 (4-Chloro-7,8-dimethoxyquinoline)

4-Chloro-7,8-dimethoxyquinoline is a substituted quinoline derivative characterized by chloro and dimethoxy functional groups at the 4-, 7-, and 8-positions, respectively. This heterocyclic compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its electron-rich quinoline core and reactive chloro substituent enable selective modifications, making it valuable for cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. The dimethoxy groups enhance solubility and influence electronic properties, facilitating applications in medicinal chemistry for bioactive molecule design. High purity and stability under standard conditions ensure reliable performance in research and industrial processes.
4-Chloro-7,8-dimethoxyquinoline structure
99878-79-2 structure
Product Name:4-Chloro-7,8-dimethoxyquinoline
CAS No:99878-79-2
MF:C11H10ClNO2
MW:223.655601978302
CID:803199
PubChem ID:343158
Update Time:2025-06-07

4-Chloro-7,8-dimethoxyquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-7,8-dimethoxyquinoline
    • Quinoline,4-chloro-7,8-dimethoxy-
    • 4-Chloro-7,8-Dimethoxy-Quinoline
    • DTXSID00321823
    • 4-chloro-7,8-dimethoxyquinoline? (Cabozantinib Impurity
    • SCHEMBL1556931
    • NSC382169
    • 2-(D-ARABINO-TETRAHYDROXYBUTYL)-4(R)-1,3-THIAZOLIDINE-4-CARBOXYLICACID
    • AKOS015851326
    • 99878-79-2
    • CS-0166330
    • FT-0600675
    • MB05333
    • NSC-382169
    • MDL： MFCD08063220
    • Inchi： 1S/C11H10ClNO2/c1-14-9-4-3-7-8(12)5-6-13-10(7)11(9)15-2/h3-6H,1-2H3
    • InChI Key： CILQDBAXEWYDIH-UHFFFAOYSA-N
    • SMILES： ClC1C=CN=C2C(=C(C=CC2=1)OC)OC

Computed Properties

  • Exact Mass: 223.04000
  • Monoisotopic Mass: 223.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • PSA: 31.35000
  • LogP: 2.90540

4-Chloro-7,8-dimethoxyquinoline Security Information

  • HazardClass：IRRITANT

4-Chloro-7,8-dimethoxyquinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-7,8-dimethoxyquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM144160-1g
4-Chloro-7,8-dimethoxyquinoline
 99878-79-2 95%
1g
 $580 2021-08-05
Chemenu
CM144160-1g
4-Chloro-7,8-dimethoxyquinoline
 99878-79-2 95%
1g
 $*** 2023-05-29
Alichem
A189005885-1g
4-Chloro-7,8-dimethoxyquinoline
 99878-79-2 95%
1g
 $515.00 2023-08-31
Ambeed
A187567-1g
4-Chloro-7,8-dimethoxyquinoline
 99878-79-2 95+%
1g
 $500.0 2025-04-14
Crysdot LLC
CD11000112-1g
4-Chloro-7,8-dimethoxyquinoline
 99878-79-2 95+%
1g
 $614 2024-07-19

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